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Compound of Interest

Compound Name: OVA G4 peptide

Cat. No.: B10775172

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of laboratory reagents is paramount. This guide provides immediate, essential safety
and logistical information for the handling of OVA G4 peptide, a variant of the agonist
ovalbumin (OVA) peptide SIINFEKL (257-264).[1][2][3][4] Adherence to these protocols is
critical for personnel safety and maintaining the integrity of the product.

Physical and Chemical Properties

A summary of the key quantitative data for OVA G4 peptide is provided below for easy

reference.

Property Value Source
SIIGFEKL (Ser-lle-lle-Gly-Phe-

Sequence [5]
Glu-Lys-Leu)

Molecular Formula C43H71N9012

Molecular Weight 906.08 g/mol

Purity >95%

Form Lyophilized powder

B Soluble in ultrapure water
Solubility

(under 1mg/ml) and DMSO.
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling OVA G4 peptide,

particularly in its lyophilized powder form, to minimize exposure and ensure personal safety.

PPE Category Item Specifications and Use
Required to protect against
. dust particles and splashes.
Eye and Face Protection Safety Goggles

Must meet appropriate safety
standards (e.g., ANSI Z87.1).

Face Shield

Recommended in addition to
safety goggles when there is a

significant splash hazard.

Hand Protection

Disposable Nitrile Gloves

Minimum requirement for
incidental contact. Double
gloving may be necessary for
added protection. Gloves
should be removed and
replaced immediately after any

contact with the peptide.

Body Protection

Laboratory Coat

Standard lab coats are
required to protect skin and

clothing.

Respiratory Protection

Respirator/Dust Mask

Recommended when weighing
and handling larger quantities
of lyophilized peptide to avoid

inhalation of dust particles.

Handling and Storage Protocols

Proper handling and storage are crucial for maintaining the stability and integrity of the OVA G4

peptide.

Storage of Lyophilized Peptide:
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Store at -20°C for long-term storage.

Some suppliers suggest that for TFA salt forms, storage at -80°C is recommended for up to 6
months, while at -20°C, it should be used within 1 month.

Keep the container tightly sealed in a cool, well-ventilated area, away from moisture and
direct sunlight.

Handling of Lyophilized Peptide:

Due to the hygroscopic nature of peptides, allow the container to warm to room temperature
in a desiccator before opening to prevent moisture absorption.

Weigh the lyophilized powder quickly in a controlled environment to minimize exposure to air
and moisture.

After weighing, tightly reseal the container.

Preparation and Storage of Peptide Solutions:

It is not recommended to store peptides in solution for long periods.

If necessary, create single-use aliquots and store them frozen at -20°C or -80°C to avoid
repeated freeze-thaw cycles.

Stock solutions at -80°C may be stable for up to 6 months, while at -20°C, they should be
used within 1 month.

If using water as a solvent, it is recommended to filter and sterilize the solution with a 0.22
pm filter before use.

Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately.
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Exposure Route First-Aid Measures

) Move the person to fresh air and keep them
Inhalation . .
comfortable. Seek medical attention.

i Wash the affected area with plenty of water. If
Skin Contact o ) ) .
irritation persists, seek medical attention.

Rinse eyes cautiously with plenty of water for

several minutes. Remove contact lenses, if
Eye Contact ] o

present and easy to do. Continue rinsing. If

irritation persists, seek medical attention.

) Wash out mouth with water. Do NOT induce
Ingestion . i )
vomiting. Seek medical attention.

Disposal Plan

Contaminated materials and waste should be handled and disposed of in accordance with
institutional and local regulations for chemical waste.

» Absorb solutions with an inert liquid-binding material.

o Decontaminate surfaces and equipment by scrubbing with a suitable disinfectant, such as
alcohol.

» Dispose of contaminated material in a designated hazardous waste container.

Experimental Workflow: Safe Handling of OVA G4
Peptide

The following diagram outlines the standard workflow for safely handling OVA G4 peptide from
receipt to disposal.
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Caption: Workflow for the safe handling of OVA G4 peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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